Cas no 1129-41-5 (Metolcarb)

• Product Name: Metolcarb
• CAS No: 1129-41-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00053076
• CID: 83428
• PubChem ID: 24860170
• Update Time: 2025-04-18

Metolcarb Chemical and Physical Properties

Names and Identifiers

• m-tolyl methylcarbamate
• MTMC
• Metolcarb
• Metholcarb
• 3-Methylphenyl-N-methyl carbamate
• Tsumacide
• 3-Methylphenyl Methylcarbamate
• 3-Methylphenyl N-methylcarbamate
• 3-Tolyl methylcarbamate
• 3-Tolyl N-methylcarbamate
• 3-tolyl-n-methylcarbamate
• Tsumacide solution
• (3-methylphenyl) N-methylcarbamate
• Metolcarb Solution
• m-Cresyl methylcarbamate
• Metacrate
• Metolcarb PESTANAL(R),analytical standard
• m-Tolyl N-methylcarbamate
• methyl-carbamic acid m-tolyl ester
• DRC 3341
• NSC 91193
• S 1065
• SCHEMBL118244
• VOEYXMAFNDNNED-UHFFFAOYSA-
• NCIOpen2_001532
• BRN 2045865
• METOLCARB [HSDB]
• HMS1432P14
• Carbamic acid, methyl-, 3-methylphenyl ester
• Q6824213
• NS00005439
• C18747
• 1129-41-5
• m-Cresyl N-methylcarbamate
• FT-0603547
• SR-01000641987-1
• Metolcarb, PESTANAL(R), analytical standard
• EINECS 214-446-0
• AKOS006229276
• Carbamic acid, N-methyl-, 3-methylphenyl ester
• Carbamic acid, 3-tolyl ester
• AI3-27694
• NCGC00160533-01
• CS-0129027
• NSC91193
• Metolcarb [BSI:ISO]
• Metholcarb [ISO-French]
• HY-131126
• NSC-91193
• HSDB 6416
• Tumacide
• CHEMBL2046816
• m-Cresyl ester of N-methylcarbamic acid
• CCG-52777
• AS-16081
• METOLCARB [ISO]
• InChI=1/C9H11NO2/c1-7-4-3-5-8(6-7)12-9(11)10-2/h3-6H,1-2H3,(H,10,11)
• m-Tolylester kyseliny methylkarbaminove
• CHEBI:38537
• 4N7OMZ879V
• m-Tolylester kyseliny methylkarbaminove [Czech]
• DTXSID8057938
• Tsumaunka
• WLN: 1MVOR C1
• Dicresyl N-methylcarbamate
• Metolcarb 10 microg/mL in Cyclohexane
• VOEYXMAFNDNNED-UHFFFAOYSA-N
• MFCD00053076
• A907388
• m-Methylphenyl methylcarbamate
• IDI1_012083
• m-Tolylmethylcarbamate
• Kumiai
• UNII-4N7OMZ879V
• Maybridge3_000696
• Carbamic acid, methyl-, 3-tolyl ester
• 4-06-00-02050 (Beilstein Handbook Reference)
• RCRA waste no. P190
• Carbamic acid, methyl-, m-tolyl ester
• Methylcarbamic acid m-tolyl ester
• BDBM50004687
• DB-041141
• DB-228722

• MDL： MFCD00053076
• Inchi： 1S/C9H11NO2/c1-7-4-3-5-8(6-7)12-9(11)10-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： VOEYXMAFNDNNED-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: White crystals.
• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.5 ºC
• Boiling Point: 241.6±23.0 ºC (760 Torr),
• Flash Point: 99.9±22.6 ºC,
• Refractive Index: 1.5270 (estimate)
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 38.33000
• LogP: 2.10410
• Solubility: Poorly soluble in water, slightly soluble in ether \ benzene, easily soluble in methanol \ ethanol

Metolcarb Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：2757
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： 61-60
• RTECS：FC8050000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates